1-ethyl-4-[(2,4,5-trichlorophenyl)sulfonyl]piperazine

• IUPAC Name: 1-ethyl-4-(2,4,5-trichlorophenyl)sulfonylpiperazine
• InChI: InChI=1S/C12H15Cl3N2O2S/c1-2-16-3-5-17(6-4-16)20(18,19)12-8-10(14)9(13)7-11(12)15/h7-8H,2-6H2,1H3
• InChI Key: PERZUIFJMRNPMD-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)S(=O)(=O)C2=CC(=C(C=C2Cl)Cl)Cl
• Molecular Formula: C12H15Cl3N2O2S
• Molecular Weight: 357.7 g/mol

Description

1-ethyl-4-[(2,4,5-trichlorophenyl)sulfonyl]piperazine is a compound with potential pharmacological applications, including acting as a receptor antagonist. While this specific compound's detailed introduction is not directly available, related compounds have been synthesized and studied for their receptor binding affinities and selectivity, providing insights into their molecular frameworks and potential biological activities (Borrmann et al., 2009).

Synthesis Analysis

The synthesis of closely related compounds often involves multi-step chemical reactions, including nucleophilic substitution and coupling reactions. For instance, derivatives of piperazine with sulfonyl groups have been synthesized for various pharmacological studies. The methods employed can offer insights into potential pathways for synthesizing this compound, highlighting the complexity and specificity required in the synthesis of such targeted molecules (Abbasi et al., 2019).

Molecular Structure Analysis

The molecular structure and conformation play crucial roles in the biological activity of compounds. Studies involving crystal structure and density functional theory (DFT) have been used to analyze the molecular structures of sulfonamide compounds, providing a basis for understanding the structural aspects of similar sulfonamide-containing piperazines (Xiao et al., 2022).

Chemical Reactions and Properties

Chemical reactions involving piperazine derivatives include alkylation, acylation, and nucleophilic substitution, which modify the chemical properties and biological activities of these compounds. The reactivity and interaction with biological targets are influenced by the structural configuration and substituents present in the molecule, as seen in various synthesized derivatives (Karolak‐Wojciechowska et al., 2003).

Physical Properties Analysis

The physical properties of piperazine derivatives, such as solubility, melting point, and crystal structure, are essential for their pharmacological application and formulation. These properties are determined by the molecular structure and functional groups present in the compound. Studies on similar compounds provide insights into the physical characteristics that influence their behavior in biological systems (Weatherhead-Kloster et al., 2005).

Mechanism of Action

Target of Action

It’s known that piperazine derivatives show a wide range of biological and pharmaceutical activity . Piperazine moiety is widely employed in drugs such as trimetazidine, ranolazine, befuraline, aripiprazole, quetiapine, indinavir, sitagliptin, and vestipitant .

Mode of Action

The interaction of piperazine derivatives with their targets often results in significant changes in cellular processes .

Biochemical Pathways

Given the broad biological and pharmaceutical activity of piperazine derivatives, it can be inferred that multiple pathways could be affected .

Result of Action

Given the wide range of biological and pharmaceutical activity of piperazine derivatives, it can be inferred that the compound could have significant effects at the molecular and cellular level .